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Compound of Interest

Compound Name: 5-Bromo-2-Methoxycinnamic Acid

CAS No.: 40803-53-0

Cat. No.: B1268998

Get Quote

5-Bromo-2-Methoxycinnamic Acid is an α,β-unsaturated aromatic carboxylic acid. Its

structure, featuring a brominated and methoxylated phenyl ring conjugated to an acrylic acid

moiety, makes it a versatile scaffold for organic synthesis.[1] The presence of multiple

functional groups—the carboxylic acid, the alkene, the bromo substituent, and the methoxy

group—provides numerous handles for subsequent chemical modifications, rendering it a key

intermediate in the synthesis of agrochemicals and pharmacologically active molecules.

Property Value Reference

CAS Number 40803-53-0 [1][2]

Molecular Formula C₁₀H₉BrO₃ [1][2]

Molecular Weight 257.08 g/mol [1][2]

Melting Point 224-227 °C [2]

Appearance
White to off-white crystalline

powder
[3]
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Section 1: Synthetic Strategy and Pathway Selection
The core structure of a cinnamic acid is typically formed by creating a carbon-carbon double

bond between the carbonyl carbon of a benzaldehyde and an activated methylene compound

or its equivalent. For 5-Bromo-2-Methoxycinnamic Acid, this involves a retrosynthetic

disconnection pointing directly to 5-Bromo-2-methoxybenzaldehyde as the key precursor.

Two classical and highly effective named reactions are ideally suited for this transformation: the

Knoevenagel Condensation and the Perkin Reaction.

Knoevenagel Condensation: This reaction involves the condensation of an aldehyde with an

active methylene compound (e.g., malonic acid) in the presence of a basic catalyst.[4][5][6]

The Doebner modification, which utilizes pyridine as a solvent and a catalytic amount of

piperidine, is particularly effective as it facilitates in-situ decarboxylation of the intermediate

to yield the desired cinnamic acid directly.[7] This pathway is often favored for its high yields

and relatively mild conditions.

Perkin Reaction: This method employs the condensation of an aromatic aldehyde with an

acid anhydride (e.g., acetic anhydride), using the alkali salt of the corresponding acid (e.g.,

sodium acetate) as a base catalyst.[8][9][10] It is a robust and well-established method for

generating α,β-unsaturated aromatic acids.[11]

This guide will detail both pathways, with a primary focus on the Knoevenagel-Doebner

condensation due to its widespread use and efficiency.
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Caption: Overall synthetic strategy for 5-Bromo-2-Methoxycinnamic Acid.

Section 2: Synthesis of the Key Precursor: 5-Bromo-
2-methoxybenzaldehyde
The successful synthesis of the target molecule is critically dependent on the quality of the

starting aldehyde. 5-Bromo-2-methoxybenzaldehyde (also known as 5-Bromo-o-anisaldehyde)

can be reliably prepared via the electrophilic formylation of p-bromoanisole.

Protocol: Synthesis of 5-Bromo-2-
methoxybenzaldehyde[12]
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Reaction Principle: This procedure involves the Rieche formylation, where a Lewis acid

(Titanium tetrachloride) activates the aromatic ring of p-bromoanisole towards electrophilic

attack by dichloromethyl methyl ether, which serves as a formyl cation equivalent.

Materials:

p-Bromoanisole

Methylene chloride (CH₂Cl₂)

Titanium tetrachloride (TiCl₄)

1,1-Dichloromethyl methyl ether

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Procedure:

Dissolve p-bromoanisole (1.0 eq) in methylene chloride in a round-bottom flask equipped

with a magnetic stirrer and an addition funnel, under an inert atmosphere (e.g., Nitrogen).

Cool the solution to 0 °C using an ice bath.

Slowly add Titanium tetrachloride (2.0 eq) dropwise to the stirred solution, maintaining the

temperature at 0 °C.

After 10 minutes of stirring, add 1,1-dichloromethyl methyl ether (1.1 eq) dropwise.

Allow the reaction to stir for 90 minutes, maintaining the temperature between 0-10 °C.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, carefully quench the reaction by pouring it into a beaker containing a

stirred mixture of crushed ice, excess saturated sodium bicarbonate solution, and

methylene chloride.
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Transfer the mixture to a separatory funnel. Separate the organic layer.

Extract the aqueous phase with an additional portion of methylene chloride.

Combine the organic layers and wash with saturated sodium chloride solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

The product, 5-bromo-2-methoxybenzaldehyde, can be purified by recrystallization to yield

a solid with a melting point of 107-110 °C.[12]

Section 3: Pathway I - The Knoevenagel-Doebner
Condensation
This is the preferred method for synthesizing 5-Bromo-2-Methoxycinnamic Acid. The

reaction proceeds via the condensation of 5-Bromo-2-methoxybenzaldehyde with malonic acid,

catalyzed by a weak base system, followed by decarboxylation.[5]

Mechanism Insight
The reaction is initiated by the deprotonation of malonic acid by the base (piperidine), forming a

nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the

aldehyde. A series of proton transfers and a subsequent E1cB dehydration step yield a

substituted benzylidenemalonic acid. Upon heating in the presence of pyridine, this

intermediate readily undergoes decarboxylation to afford the final α,β-unsaturated cinnamic

acid product.[7]

Experimental Protocol: Knoevenagel-Doebner Synthesis
Causality: The use of pyridine as both a solvent and a base, with a catalytic amount of

piperidine, is a classic combination for the Doebner modification.[7] Piperidine is a stronger

base and is more effective at generating the initial carbanion from malonic acid, while

pyridine facilitates the final decarboxylation step. A reflux temperature is necessary to drive

both the condensation and the decarboxylation to completion.

Materials:
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5-Bromo-2-methoxybenzaldehyde

Malonic acid

Pyridine

Piperidine

Concentrated Hydrochloric Acid (HCl)

Crushed ice

Ethanol (for recrystallization)

Step-by-Step Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve

malonic acid (1.05 eq) in pyridine.

To this solution, add 5-Bromo-2-methoxybenzaldehyde (1.0 eq).

Add a catalytic amount of piperidine (e.g., 0.05 eq) to the mixture.[7]

Heat the reaction mixture to a gentle reflux (approx. 115 °C) and stir for 4-6 hours. Monitor

the disappearance of the aldehyde by TLC.

After the reaction is complete, allow the mixture to cool to room temperature.

Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated

hydrochloric acid to neutralize the pyridine and precipitate the product.

Stir the resulting slurry until all the ice has melted and the product has fully precipitated.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the filter cake thoroughly with cold water to remove any remaining pyridine

hydrochloride and other water-soluble impurities.
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The crude 5-Bromo-2-Methoxycinnamic Acid can be purified by recrystallization from an

ethanol/water mixture to yield a pure crystalline solid.

Start: Setup Reaction Flask

Add Malonic Acid,
5-Bromo-2-methoxybenzaldehyde,

Pyridine, and Piperidine

Heat to Reflux (4-6h)
Monitor by TLC

Cool to Room Temperature

Pour into Ice / Conc. HCl
(Precipitation)

Vacuum Filter Crude Product

Wash with Cold Water

Recrystallize from Ethanol/Water

Dry Final Product

End: Pure Product
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Caption: Experimental workflow for the Knoevenagel-Doebner synthesis.

Troubleshooting and Optimization
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Issue Potential Cause(s)
Recommended
Solution(s)

Reference

Low or No Yield

Impure or oxidized

aldehyde starting

material; insufficient

reaction time or

temperature.

Use freshly purified 5-

Bromo-2-

methoxybenzaldehyde

. Ensure the reaction

reaches and

maintains reflux

temperature. Extend

reaction time if TLC

shows incomplete

conversion.

[7]

Side Product

Formation

Self-condensation of

the aldehyde (less

likely for non-

enolizable aldehydes);

Michael addition of

malonic enolate to the

product.

While self-

condensation is not an

issue here, ensuring a

slight excess of

malonic acid can help

drive the primary

reaction. Proper

temperature control

prevents degradation.

[7]

Difficult Purification

Incomplete

neutralization of

pyridine, leading to an

oily product.

Ensure sufficient

concentrated HCl is

used during the

quench step to fully

protonate the product

and form the

pyridinium salt. Test

the aqueous phase

with pH paper to

ensure it is strongly

acidic.

Section 4: Pathway II - The Perkin Reaction
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An alternative route to 5-Bromo-2-Methoxycinnamic Acid is the Perkin reaction. This method

is also a robust condensation reaction applicable to many aromatic aldehydes.[11]

Mechanism Insight
The reaction is initiated by the formation of a carbanion from acetic anhydride, facilitated by the

acetate base.[9] This carbanion attacks the aldehyde carbonyl group in an aldol-type addition.

The resulting alkoxide is then acetylated by another molecule of acetic anhydride. Finally,

elimination of an acetate group, promoted by the base, forms the α,β-unsaturated product,

which is subsequently hydrolyzed to the final cinnamic acid upon workup.[10]

Experimental Protocol: Perkin Reaction Synthesis
Causality: The Perkin reaction requires a higher temperature (typically >150 °C) to drive the

condensation and subsequent elimination steps. Acetic anhydride serves as both the source

of the active methylene component and the solvent, while sodium acetate acts as the

requisite base catalyst.[8][13]

Materials:

5-Bromo-2-methoxybenzaldehyde

Acetic anhydride

Anhydrous sodium acetate

Sodium hydroxide solution (for workup)

Hydrochloric acid (for workup)

Step-by-Step Procedure:

Combine 5-Bromo-2-methoxybenzaldehyde (1.0 eq), acetic anhydride (2.5-3.0 eq), and

freshly fused anhydrous sodium acetate (1.0 eq) in a round-bottom flask equipped with a

reflux condenser.

Heat the mixture in an oil bath to 180 °C for 5-8 hours.
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Allow the reaction to cool slightly, then pour the hot mixture into a beaker of water.

Boil the aqueous mixture for 15-20 minutes to hydrolyze the excess acetic anhydride and

any mixed anhydride product.

If the product crystallizes upon cooling, filter it off. If it separates as an oil, perform a hot

filtration to remove any solid impurities, then cool the filtrate.

Dissolve the crude product in a dilute sodium hydroxide solution.

Filter the basic solution to remove any non-acidic impurities.

Acidify the filtrate with hydrochloric acid to precipitate the 5-Bromo-2-Methoxycinnamic
Acid.

Collect the pure product by vacuum filtration, wash with cold water, and dry.

Conclusion
The synthesis of 5-Bromo-2-Methoxycinnamic Acid is most efficiently achieved via the

condensation of 5-Bromo-2-methoxybenzaldehyde. The Knoevenagel-Doebner condensation

using malonic acid, pyridine, and piperidine represents a highly effective and widely used

method, offering good yields under manageable reflux conditions. The Perkin reaction provides

a classic and viable alternative, though it typically requires higher temperatures. The choice of

pathway may depend on the availability of reagents and specific laboratory capabilities. For

both methods, the purity of the starting aldehyde is paramount to achieving a high yield and

purity of the final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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